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Compound of Interest

Compound Name: 3,7,16-Trihydroxystigmast-5-ene

Cat. No.: B1150938 Get Quote

CAS Number: 289056-24-2

Abstract
This technical guide provides a comprehensive overview of 3,7,16-Trihydroxystigmast-5-ene,

a natural steroid compound with the CAS number 289056-24-2. Despite its isolation and

structural elucidation, publicly available data on the specific biological activities, experimental

protocols, and mechanisms of action of this compound are notably scarce. This document

summarizes the foundational chemical and physical properties of 3,7,16-Trihydroxystigmast-
5-ene, details its origin and the methodology of its initial isolation, and explores the potential

biological significance by examining related compounds from the Amoora genus. The guide is

intended for researchers, scientists, and professionals in drug development who are interested

in the therapeutic potential of novel natural products. Due to the limited specific data, this paper

also highlights the significant research opportunities that exist for this compound.

Introduction
3,7,16-Trihydroxystigmast-5-ene is a phytosterol, a class of steroid molecules naturally

occurring in plants. It belongs to the stigmastane family, characterized by a specific carbon

skeleton. The presence of three hydroxyl groups suggests potential for various biological

interactions and pharmacological activities. This guide aims to collate and present all available

technical information on this compound.
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Chemical and Physical Properties
A summary of the known chemical and physical properties of 3,7,16-Trihydroxystigmast-5-
ene is presented in Table 1. This data is primarily derived from its initial isolation and

characterization.

Table 1: Physicochemical Properties of 3,7,16-Trihydroxystigmast-5-ene

Property Value Source

CAS Number 289056-24-2 Chemical Abstracts Service

Molecular Formula C₂₉H₅₀O₃ Luo et al., 2001

Molecular Weight 446.71 g/mol Luo et al., 2001

Chemical Name
3β,7α,16β-Trihydroxystigmast-

5-ene
Luo et al., 2001

Class Steroid, Phytosterol General Classification

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Vendor Data

Origin and Isolation
Natural Source
3,7,16-Trihydroxystigmast-5-ene was first isolated from the bark of Amoora yunnanensis (H.

L. Li) C. Y. Wu, a plant belonging to the Meliaceae family.[1] The genus Amoora is known to be

a rich source of a diverse range of secondary metabolites, including terpenoids, limonoids, and

steroids, many of which exhibit interesting biological activities.

Experimental Protocol for Isolation
The isolation of 3,7,16-Trihydroxystigmast-5-ene was described in a 2001 publication in Acta

Botanica Sinica (now the Journal of Integrative Plant Biology). The general workflow for the

isolation process is outlined below.
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Figure 1. General workflow for the isolation of 3,7,16-Trihydroxystigmast-5-ene.

Detailed Methodology (as inferred from the original publication):

Extraction: The air-dried and powdered bark of Amoora yunnanensis was extracted with

ethanol at room temperature.

Concentration: The ethanolic extract was concentrated under reduced pressure to yield a

crude residue.

Chromatographic Separation: The crude extract was subjected to column chromatography

on a silica gel column.

Elution: The column was eluted with a gradient of solvents, typically starting with a non-polar

solvent and gradually increasing the polarity.

Fraction Collection and Analysis: Fractions were collected and monitored by techniques such

as thin-layer chromatography (TLC).

Purification: Fractions containing the compound of interest were combined and further

purified using techniques like preparative high-performance liquid chromatography (HPLC) to

yield pure 3,7,16-Trihydroxystigmast-5-ene.

Structure Elucidation: The structure of the isolated compound was determined using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H-

NMR, ¹³C-NMR, 2D-NMR) and Mass Spectrometry (MS).[1]

Biological Activity and Potential Applications
Currently, there is a significant lack of published research on the specific biological activities of

3,7,16-Trihydroxystigmast-5-ene. No quantitative data such as IC₅₀ or EC₅₀ values, nor any
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detailed mechanistic studies or involvement in signaling pathways, have been reported in the

scientific literature for this specific compound.

However, the broader context of the phytochemistry of the Amoora genus provides some

speculative avenues for future research.

Inferred Potential from the Amoora Genus
The Amoora genus is known to produce a variety of compounds with significant

pharmacological properties. A logical relationship for inferring potential activity is presented

below.

Amoora Genus

Produces Bioactive Compounds 3,7,16-Trihydroxystigmast-5-ene

Known Activities:
- Cytotoxic

- Anti-inflammatory
- Antibacterial
- Antifungal

Potential for Similar Activities

Hypothesized Link

Click to download full resolution via product page

Figure 2. Hypothesized activity based on the source genus.

Extracts and isolated compounds from various Amoora species have demonstrated:

Cytotoxic Activity: Several compounds from this genus have been shown to be cytotoxic to

various cancer cell lines. This suggests that 3,7,16-Trihydroxystigmast-5-ene could be a

candidate for anticancer research.
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Anti-inflammatory Activity: Anti-inflammatory properties are common among phytosterols and

other compounds from the Meliaceae family.

Antibacterial and Antifungal Activity: The ethnobotanical use of Amoora species in traditional

medicine often relates to treating infections, and various extracts have confirmed

antimicrobial properties.

Future Research Directions
The lack of biological data for 3,7,16-Trihydroxystigmast-5-ene presents a clear opportunity

for novel research. A proposed workflow for future investigation is outlined below.

3,7,16-Trihydroxystigmast-5-ene

In Vitro Bioassays

Cytotoxicity Screening
(e.g., MTT, XTT assays)

Anti-inflammatory Assays
(e.g., NO, cytokine inhibition)

Antimicrobial Testing
(e.g., MIC, MBC)

Mechanism of Action Studies

Signaling Pathway Analysis
(e.g., Western Blot, qPCR)

In Vivo Studies
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Figure 3. Proposed workflow for future research.

Conclusion
3,7,16-Trihydroxystigmast-5-ene is a structurally characterized natural product with an

intriguing origin. However, its pharmacological profile remains largely unexplored. This

technical guide has synthesized the limited available information and highlighted the significant

knowledge gaps. The established bioactivity of related compounds from the Amoora genus

suggests that 3,7,16-Trihydroxystigmast-5-ene is a promising candidate for future research,

particularly in the areas of oncology and inflammatory diseases. Further investigation is

essential to unlock the potential therapeutic applications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1150938?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

